Cas no 2367002-64-8 (7-Chloro-1-iodophenazine)
7-Chloro-1-iodophenazine Chemical and Physical Properties
Names and Identifiers
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- 7-Chloro-1-iodophenazine
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- Inchi: 1S/C12H6ClIN2/c13-7-4-5-9-11(6-7)15-10-3-1-2-8(14)12(10)16-9/h1-6H
- InChI Key: FFNFGBVMHMLHMF-UHFFFAOYSA-N
- SMILES: C1(I)C2C(=NC3C(N=2)=CC=C(Cl)C=3)C=CC=1
7-Chloro-1-iodophenazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR40774-250mg |
7-Chloro-1-iodophenazine |
2367002-64-8 | 250mg |
£15.00 | 2025-02-20 | ||
| Apollo Scientific | OR40774-1g |
7-Chloro-1-iodophenazine |
2367002-64-8 | 1g |
£37.00 | 2025-02-20 | ||
| Apollo Scientific | OR40774-5g |
7-Chloro-1-iodophenazine |
2367002-64-8 | 5g |
£172.00 | 2025-02-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1588230-250mg |
7-Chloro-1-iodophenazine |
2367002-64-8 | 98% | 250mg |
¥1820 | 2023-03-11 |
7-Chloro-1-iodophenazine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 7-Chloro-1-iodophenazine
7-Chloro-1-iodophenazine: A Comprehensive Overview
7-Chloro-1-iodophenazine, with the CAS number 2367002-64-8, is a highly specialized compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is notable for its unique chemical structure, which combines chlorine and iodine substituents on a phenazine backbone. The phenazine moiety itself is a well-known aromatic heterocycle, and the substitution pattern in 7-Chloro-1-iodophenazine imparts distinctive electronic and optical properties, making it a valuable material for various applications.
The synthesis of 7-Chloro-1-iodophenazine typically involves multi-step organic synthesis strategies, often leveraging the reactivity of phenazine derivatives. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its application in high-tech industries. The compound's synthesis often begins with the preparation of phenazine derivatives, followed by selective substitution reactions to introduce chlorine and iodine groups at specific positions. These reactions are carefully optimized to ensure regioselectivity and minimize side products.
7-Chloro-1-iodophenazine exhibits remarkable electronic properties due to its conjugated aromatic system and the electron-withdrawing effects of the chlorine and iodine substituents. These properties make it an excellent candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating 7-Chloro-1-iodophenazine into such devices can significantly enhance their efficiency and stability under operational conditions. For instance, researchers have reported improved charge transport properties and reduced recombination losses when this compound is used as an interlayer material in OLEDs.
In addition to its electronic applications, 7-Chloro-1-iodophenazine has shown potential in the field of drug discovery. Its unique structure allows for interactions with biological systems, making it a promising lead compound for developing new therapeutic agents. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. Preclinical studies have indicated that 7-Chloro-1-iodophenazine derivatives may possess anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as neurodegenerative diseases and cardiovascular disorders.
The physical and chemical properties of 7-Chloro-1-iodophenazine are well-documented, with studies highlighting its high thermal stability and excellent solubility in organic solvents. These characteristics make it suitable for use in both laboratory settings and industrial applications. Furthermore, its spectral properties, including UV-vis absorption and fluorescence emission, have been extensively studied, providing valuable insights into its behavior under different environmental conditions.
In terms of safety considerations, while 7-Chloro-1-iodophenazine is not classified as a hazardous material under standard regulations, proper handling procedures are recommended due to its chemical reactivity. Researchers are advised to work in well ventilated areas and use appropriate personal protective equipment when synthesizing or manipulating this compound.
The future outlook for 7-Chloro-1-iodophenazine is bright, with ongoing research exploring its potential in emerging technologies such as flexible electronics and bioelectronics. Its unique combination of electronic properties and chemical stability positions it as a key material for advancing next-generation devices. As research continues to uncover new applications and optimize its synthesis pathways, 7-Chloro-1-Iodophenazine is poised to play an increasingly important role in both academic research and industrial development.
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